Cas no 16491-65-9 (2-Propenoic acid,4-methylcyclohexyl ester)

• Product Name: 2-Propenoic acid,4-methylcyclohexyl ester
• CAS No: 16491-65-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 206033
• PubChem ID: 251820
• Update Time: 2025-04-19

2-Propenoic acid,4-methylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,4-methylcyclohexyl ester
• (4-methylcyclohexyl) prop-2-enoate
• (4-Methyl-cyclohexyl)-acrylat
• 4-Acryloyloxy-1-methyl-cyclohexan
• AC1L5CXT
• AC1Q67KJ
• acrylic acid-(3-dibutylamino-propyl ester)
• acrylic acid-(4-methyl-cyclohexyl ester)
• Acrylsaeure-(3-dibutylamino-propylester)
• Acrylsaeure-(4-methyl-cyclohexylester)
• AG-J-56916
• AR-1E7499
• CTK2F5681
• NSC12071
• NSC-72748
• DTXSID10937015
• NSC72748
• SCHEMBL465372
• 16491-65-9
• 4-methylcyclohexyl prop-2-enoate

• Inchi： 1S/C10H16O2/c1-3-10(11)12-9-6-4-8(2)5-7-9/h3,8-9H,1,4-7H2,2H3
• InChI Key： RXOMMEFYXLIGTD-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1CCC(C)CC1

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.29430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters